Cas no 82462-67-7 ((+)-(4aS,8aS)-4-[2-(3-furyl)ethyl]-4a,5,6,7,8,8a-hexahydro-3,4a,8,8-tetramethylnaphthalen-2(1H)-one)

• Product Name: (+)-(4aS,8aS)-4-[2-(3-furyl)ethyl]-4a,5,6,7,8,8a-hexahydro-3,4a,8,8-tetramethylnaphthalen-2(1H)-one
• CAS No: 82462-67-7
• Molecular Formula: C₂₀H₂₈O₂
• Molecular Weight: 300.435
• CID: 2033473
• PubChem ID: 10402561

(+)-(4aS,8aS)-4-[2-(3-furyl)ethyl]-4a,5,6,7,8,8a-hexahydro-3,4a,8,8-tetramethylnaphthalen-2(1H)-one Properties

Names and Identifiers

• (+)-(4aS,8aS)-4-[2-(3-furyl)ethyl]-4a,5,6,7,8,8a-hexahydro-3,4a,8,8-tetramethylnaphthalen-2(1H)-one
• 15,16-epoxylabda-8(9),13(16), 14-triene-7-one
• [+]-hispanone
• Hispanone
• CHEMBL4753179
• BDBM50553478
• 82462-67-7
• AKOS040761835
• SCHEMBL13446722
• (4aS,8aS)-4-[2-(furan-3-yl)ethyl]-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one
• HY-N8415
• CS-0144125
• (4aS,8aS)-4-(2-(furan-3-yl)ethyl)-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one

• InChIKey： DGCSFZBBNZMTAQ-AZUAARDMSA-N
• Inchi： InChI=1S/C20H28O2/c1-14-16(7-6-15-8-11-22-13-15)20(4)10-5-9-19(2,3)18(20)12-17(14)21/h8,11,13,18H,5-7,9-10,12H2,1-4H3/t18-,20+/m0/s1
• SMILES： O=C3/C(=C(/CCc1ccoc1)[C@@]2(C)CCCC(C)(C)[C@@H]2C3)C

Computed Properties

• Exact Mass: 300.208930132g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 300.208930132g/mol
• Heavy Atom Count: 22
• Complexity: 488
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.725
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Boiling Point: 400.6±24.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 192.2±15.6 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids